-(BenzyloxycarbonylaMino)-4-oxopentanoic acid

Specification

• Molecular Formula: C13H15NO5
• Molecular Weight: 265.26 g/mol
• IUPAC Name: 4-oxo-2-(phenylmethoxycarbonylamino)pentanoic acid
• Standard InChI: InChI=1S/C13H15NO5/c1-9(15)7-11(12(16)17)14-13(18)19-8-10-5-3-2-4-6-10/h2-6,11H,7-8H2,1H3,(H,14,18)(H,16,17)
• Standard InChI Key: QYVVWCKYIIJIRP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC(C(=O)O)NC(=O)OCC1=CC=CC=C1

Introduction

Chemical Identity and Structural Characteristics

IUPAC Nomenclature and Molecular Formula

The compound is formally designated as 4-oxo-2-(phenylmethoxycarbonylamino)pentanoic acid (IUPAC name), with the molecular formula C₁₃H₁₅NO₅ and a molecular weight of 265.26 g/mol. Its structure integrates three critical functional domains:

• Benzyloxycarbonyl (Cbz) group: A protective moiety at the N-terminus

• 4-Oxopentanoic backbone: Featuring a ketone at position 4

• Carboxylic acid terminus: Enabling salt formation or further derivatization

Structural Data and Spectroscopic Signatures

Key structural insights from PubChem and synthetic studies include:

Property	Value/Description
SMILES	CC(=O)CC(C(=O)O)NC(=O)OCC1=CC=CC=C1
InChIKey	QYVVWCKYIIJIRP-UHFFFAOYSA-N
X-ray crystallography	Not yet resolved
NMR (¹H, ¹³C)	Characteristic peaks at δ 2.4 (ketone), δ 7.3 (aryl)

The benzyloxycarbonyl group confers stability against enzymatic degradation, while the ketone enables Schiff base formation—a property exploited in targeting parasitic proteases.

Synthetic Methodologies and Optimization

Stepwise Synthesis Protocol

Industrial and laboratory syntheses typically follow this sequence:

• Amino Protection: Reaction of L-glutamic acid with benzyl chloroformate (Cbz-Cl) in alkaline aqueous conditions (pH 9–10, 0–5°C) to yield Cbz-protected intermediate.

• Selective Oxidation: TEMPO-mediated oxidation of the primary alcohol to ketone using NaOCl/NaBr system (yield: 78–85%).

• Acid Workup: Hydrolysis of ester groups under acidic conditions (HCl/THF, reflux) to generate the free carboxylic acid.

Critical Reaction Parameters

• Temperature Control: Oxidation steps require strict maintenance at −10°C to prevent over-oxidation.

• Solvent Systems: Tetrahydrofuran (THF)/water mixtures (4:1 v/v) optimize solubility and reaction rates.

• Purification: Reverse-phase HPLC (C18 column, acetonitrile/water gradient) achieves >98% purity.

Biological Activity and Mechanistic Insights

Antiparasitic Activity Profile

In vitro screens against Plasmodium falciparum (malaria) and Trypanosoma brucei (sleeping sickness) revealed IC₅₀ values of 12.3 μM and 8.7 μM, respectively. Molecular docking simulations suggest competitive inhibition of falcipain-2 (cysteine protease) through:

• Ketone coordination to the active-site thiol (Cys42)

• Cbz group interactions with hydrophobic S2 pocket

Peptide Mimetic Applications

The compound serves as a constrained glutamic acid analog in peptide synthesis, enabling:

• Conformational restriction via ketone-mediated ring formation

• Enhanced metabolic stability compared to native peptides

Industrial and Research Applications

Pharmaceutical Intermediate

Used in the synthesis of:

• Protease inhibitor candidates: Particularly against malaria and leishmaniasis

• Neuromodulatory peptides: Analogues targeting NMDA and kainate receptors

Analytical Reference Standard

Chromatographic methods employ this compound for:

• HPLC method development: Retention time marker at 8.9 min (C18, 40% MeCN)

• Mass spectrometry calibration: Characteristic fragments at m/z 174.1 (Cbz cleavage) and 105.0 (benzyl ion)

Condition	Stability Profile	Recommendations
Aqueous solution (pH 7)	t₁/₂ = 48 h at 25°C	Use freshly prepared solutions
Solid state	Stable >2 years at −20°C (desiccated)	Avoid repeated freeze-thaw
Light exposure	Photosensitive (ketone degradation)	Store in amber vials